Cas no 749253-03-0 (2-bromo-5-methoxybenzene-1-sulfonamide)

• Product Name: 2-bromo-5-methoxybenzene-1-sulfonamide
• CAS No: 749253-03-0
• MF: C₇H₈BrNO₃S
• MW: 266.112319946289
• CID: 2129308
• PubChem ID: 51000083
• Update Time: 2025-10-29

2-bromo-5-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxybenzene-1-sulfonamide
• 2-bromo-5-methoxybenzenesulfonamide
• AKOS014851778
• DTXCID40630300
• EN300-104589
• GS0410
• 829-525-0
• CS-0230590
• 749253-03-0
• DB-364840
• ZEB25303
• DTXSID80679551

• MDL： MFCD18379741
• Inchi： 1S/C7H8BrNO3S/c1-12-5-2-3-6(8)7(4-5)13(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： IOTSKPOLDPSFBV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1S(N)(=O)=O)OC

Computed Properties

• Exact Mass: 264.94083Da
• Monoisotopic Mass: 264.94083Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-bromo-5-methoxybenzene-1-sulfonamide

2-Bromo-5-Methoxybenzene-1-Sulfonamide: A Comprehensive Overview

The compound 2-bromo-5-methoxybenzene-1-sulfonamide, with the CAS number 749253-03-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, a methoxy group at the 5-position, and a sulfonamide group at the 1-position of a benzene ring. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 2-bromo-5-methoxybenzene-1-sulfonamide in drug discovery efforts, particularly in the development of anti-inflammatory agents and antioxidant compounds. Researchers have found that the sulfonamide group plays a crucial role in modulating the compound's bioactivity, while the bromine and methoxy substituents contribute to its stability and solubility properties. These findings underscore the importance of this compound as a lead molecule for further optimization in therapeutic applications.

In addition to its pharmacological relevance, 2-bromo-5-methoxybenzene-1-sulfonamide has also been explored for its potential in catalytic applications. Its ability to act as a versatile ligand in transition metal-catalyzed reactions has been demonstrated in recent studies, where it facilitated the synthesis of complex organic molecules with high efficiency. This highlights its role as a valuable reagent in organic synthesis, particularly in the construction of biologically active compounds.

The synthesis of 2-bromo-5-methoxybenzene-1-sulfonamide involves a multi-step process that typically begins with the bromination of an aromatic ring followed by subsequent functionalization steps to introduce the methoxy and sulfonamide groups. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to enhance the efficiency and scalability of this process. These advancements have made it possible to produce the compound on a larger scale for both research and commercial purposes.

From an environmental perspective, understanding the fate and behavior of 2-bromo-5-methoxybenzene-1-sulfonamide in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on evaluating its biodegradability under different conditions, as well as its ability to partition between aqueous and organic phases. These studies are essential for developing guidelines for safe handling and disposal of this compound in industrial settings.

In conclusion, 2-bromo-5-methoxybenzene-1-sulfonamide (CAS No: 749253-03-0) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with its favorable physical and chemical properties, positions it as an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.